![molecular formula C25H28N2OS B2994802 (3-(4-(Tert-butyl)phenyl)-2-thioxo-1,4-diazaspiro[4.5]dec-3-en-1-yl)(phenyl)methanone CAS No. 1224016-38-9](/img/structure/B2994802.png)
(3-(4-(Tert-butyl)phenyl)-2-thioxo-1,4-diazaspiro[4.5]dec-3-en-1-yl)(phenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(3-(4-(Tert-butyl)phenyl)-2-thioxo-1,4-diazaspiro[4.5]dec-3-en-1-yl)(phenyl)methanone is a useful research compound. Its molecular formula is C25H28N2OS and its molecular weight is 404.57. The purity is usually 95%.
BenchChem offers high-quality (3-(4-(Tert-butyl)phenyl)-2-thioxo-1,4-diazaspiro[4.5]dec-3-en-1-yl)(phenyl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3-(4-(Tert-butyl)phenyl)-2-thioxo-1,4-diazaspiro[4.5]dec-3-en-1-yl)(phenyl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Researchers have explored the use of this compound in flexible organic field effect transistors (OFETs). Specifically, three (Z)-1,2-bis(4-(tert-butyl)phenyl)ethane-based alternating copolymers were synthesized with thiophene (PBPT), thieno[3,2-b]thiophene (PBPTT), and dithieno[3,2-b:2′,3′-d]thiophene (PBPDT) moieties . Among these, copolymer PBPTT exhibited intriguing properties, including an almost planar molecular structure with extended π-conjugation and an ordered edge-on orientation in a fiber-like film. PBPTT was successfully employed to fabricate ambient-stable, high-performance flexible OFET devices, achieving a charge carrier mobility of up to 0.27 cm² V⁻¹ s⁻¹ and an on/off ratio of 10⁴.
- While not directly related to the compound itself, the tert-butyl group has been utilized in the development of improved antiviral drugs. Examples include tenofovir alafenamide, a potent antiretroviral agent, and prodrugs of traditional chemotherapeutic agents like gemcitabine (acelarine) and 5-fluorouracil (NUC-3373) .
- The compound’s derivatives have been investigated for enhancing material properties. For instance, polypropylene was modified with a synthesized product as a nucleating agent, resulting in improved tensile strength, flexural strength, and flexural modulus in composites .
- In the pursuit of preparing tert-butyl 6-phenyl-7H-indolo[2,3-c]quinoline-7-carboxylate, researchers isolated the intermediate tert-butyl (E)-3-(2-(benzylideneamino)phenyl)-1H-indole-1-carboxylate. The crystal structure analysis revealed an E configuration for the imine unit .
Organic Field Effect Transistors (OFETs)
Antiviral Drug Development
Polymer Modification
Intermediate Synthesis
properties
IUPAC Name |
[2-(4-tert-butylphenyl)-3-sulfanylidene-1,4-diazaspiro[4.5]dec-1-en-4-yl]-phenylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H28N2OS/c1-24(2,3)20-14-12-18(13-15-20)21-23(29)27(22(28)19-10-6-4-7-11-19)25(26-21)16-8-5-9-17-25/h4,6-7,10-15H,5,8-9,16-17H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUDUFHDQHDELPA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C2=NC3(CCCCC3)N(C2=S)C(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H28N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3-(4-(Tert-butyl)phenyl)-2-thioxo-1,4-diazaspiro[4.5]dec-3-en-1-yl)(phenyl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.